Cas no 1337967-93-7 (1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane)

1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane structure
1337967-93-7 structure
Product Name:1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane
CAS No:1337967-93-7
MF:C23H22N4O4S2
MW:482.575182437897
CID:1090014
PubChem ID:54765148
Update Time:2025-09-28

1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane
    • 5-[(4-isoquinolin-5-ylsulfonyl-1,4-diazepan-1-yl)sulfonyl]isoquinoline
    • SR-00000000578
    • DS-015813
    • DTXSID20716732
    • SF-0578
    • 5,5'-(1,4-Diazepane-1,4-diyldisulfonyl)diisoquinoline
    • SR-00000000578-1
    • Fasudil Dimer
    • 1337967-93-7
    • 5-{[4-(isoquinoline-5-sulfonyl)-1,4-diazepan-1-yl]sulfonyl}isoquinoline
    • Inchi: 1S/C23H22N4O4S2/c28-32(29,22-6-1-4-18-16-24-10-8-20(18)22)26-12-3-13-27(15-14-26)33(30,31)23-7-2-5-19-17-25-11-9-21(19)23/h1-2,4-11,16-17H,3,12-15H2
    • InChI Key: AXVDKPYTPWVEHE-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC2C=NC=CC1=2)(N1CCCN(CC1)S(C1=CC=CC2C=NC=CC1=2)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 482.10824754g/mol
  • Monoisotopic Mass: 482.10824754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 813
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • Density: 1.438±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (6.3E-3 g/L) (25 ºC),

1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane Security Information

1,4-Bis(isoquinolin-5-ylsulfonyl)-1,4-diazepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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